Cas no 823802-08-0 (Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-)
823802-08-0 structure
Product Name:Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-
CAS No:823802-08-0
MF:C12H8F3N
MW:223.193833351135
CID:692828
PubChem ID:71418927
Update Time:2025-04-19
Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-
- 2,4-difluoro-N-(2-fluorophenyl)aniline
- SB80133
- 823802-08-0
- DTXSID10838210
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- Inchi: 1S/C12H8F3N/c13-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)14/h1-7,16H
- InChI Key: SKPXLMCIOPCRCB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1NC1C=CC=CC=1F)F
Computed Properties
- Exact Mass: 223.06088375g/mol
- Monoisotopic Mass: 223.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
823802-08-0 (Benzenamine, 2,4-difluoro-N-(2-fluorophenyl)-) Related Products
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